3-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2,1-benzoxazole

• IUPAC Name: 3-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2,1-benzoxazole
• InChI: InChI=1S/C15H9ClFNO/c16-12-5-3-6-13(17)10(12)8-9-15-11-4-1-2-7-14(11)18-19-15/h1-9H/b9-8+
• InChI Key: SJZRXFHKJJFUNI-CMDGGOBGSA-N
• Canonical SMILES: C1=CC2=C(ON=C2C=C1)C=CC3=C(C=CC=C3Cl)F
• Isomeric SMILES: C1=CC2=C(ON=C2C=C1)/C=C/C3=C(C=CC=C3Cl)F
• Molecular Formula: C15H9ClFNO
• Molecular Weight: 273.69 g/mol
• CAS No.: 338780-10-2

Description

3-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2,1-benzoxazole is a useful research compound. Its molecular formula is C15H9ClFNO and its molecular weight is 273.69. The purity is usually 95%.
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Scientific Research Applications

• Fluorescent Probes and Sensors :

  • The derivatives of benzoxazole, such as 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, have been used in developing fluorescent probes for sensing magnesium and zinc cations. These compounds exhibit large fluorescence enhancement under basic conditions, which is sensitive to pH changes, especially around pH 7-8 (Tanaka et al., 2001).

• Anti-Inflammatory and Cytotoxic Agents :

  • Studies have synthesized halogenated phenyl benzoxazole derivatives for potential anti-inflammatory and cytotoxic applications. For example, certain derivatives demonstrated significant anti-inflammatory activity and cytotoxic activity against human prostate carcinoma epithelial cell lines (Thakral et al., 2022).

• Antitumor Applications :

  • Fluorinated benzothiazoles have shown potent and selective in vitro antitumor properties. For instance, 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole exhibited exceptionally potent antiproliferative activity against specific human cancer cell lines (Mortimer et al., 2006).

• Antimycobacterial and Photosynthesis-Inhibiting Activity :

  • A series of 2-[(E)-2-substituted-ethenyl]-1,3-benzoxazoles demonstrated significant activity against various mycobacterial strains and showed potential in inhibiting photosynthetic electron transport in spinach chloroplasts (Imramovský et al., 2014).

• Channel Modulators in Cancer Cells :

  • Certain benzoxazole derivatives have been evaluated for their role in modulating ion channels in human prostate cancer cells, influencing cell proliferation (Parihar et al., 2003).

• Molecular Docking Studies for Antimicrobial Activities :

  • Benzoxazole derivatives have been synthesized and subjected to molecular docking studies, revealing their potential for antimicrobial activities. This application is significant in the development of new antimicrobial agents (Jayanna et al., 2013).